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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and

experimental data surrounding the phenomenon of delayed neutron emission from the

radioactive isotope Nitrogen-17 (¹⁷N). This process is of significant interest in various fields,

including nuclear physics, reactor kinetics, and potentially for novel applications in areas such

as neutron capture therapy.

Introduction to Delayed Neutron Emission
Delayed neutron emission is a mode of radioactive decay in which a neutron is emitted from an

excited nucleus following a beta decay. In the case of Nitrogen-17, this neutron-rich isotope

first undergoes beta-minus (β⁻) decay to an excited state of Oxygen-17 (¹⁷O). If the excitation

energy of the daughter nucleus is greater than the neutron separation energy of ¹⁷O, the

nucleus can de-excite by emitting a neutron, leading to the formation of the stable isotope

Oxygen-16 (¹⁶O). The emission of the neutron is "delayed" because it is governed by the half-

life of the preceding beta decay of ¹⁷N.

The Decay Scheme of Nitrogen-17
Nitrogen-17, with 7 protons and 10 neutrons, is an unstable isotope with a half-life of 4.173

seconds.[1][2][3] It primarily decays via two competing pathways:
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Beta Decay to Bound States of ¹⁷O: ¹⁷N can decay to the ground state or lower excited

states of ¹⁷O, which then de-excite by emitting gamma radiation.

Beta-Delayed Neutron Emission: Beta decay can populate higher excited states of ¹⁷O that

lie above the neutron separation energy. These states can then promptly emit a neutron.

The overall process of beta-delayed neutron emission can be represented as a two-step

reaction:

Beta Decay: ¹⁷N → ¹⁷O* + e⁻ + ν̅ₑ

Neutron Emission: ¹⁷O* → ¹⁶O + n

where ¹⁷O* represents an excited state of Oxygen-17, e⁻ is a beta particle (electron), ν̅ₑ is an

electron antineutrino, and n is a neutron.[4]
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Quantitative Decay Data
The following tables summarize the key quantitative data associated with the decay of

Nitrogen-17.

Table 1: General Properties of Nitrogen-17

Property Value

Half-life (T₁⸝₂) 4.173 ± 0.004 s

Beta Decay Energy (Qβ) 8.680 MeV

Spin and Parity 1/2⁻

Primary Decay Modes β⁻ decay, β⁻-delayed neutron emission

Data sourced from multiple references.[1][2][3]
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Table 2: Beta-Delayed Neutron Emission Data for Nitrogen-17

¹⁷O Precursor Excitation
Energy (MeV)

Neutron Energy (MeV) Branching Ratio (%)

4.55 0.38 38.0

5.08 0.88 0.6

5.39 1.17 50.1

5.95 1.70 6.9

Note: The branching ratios are for the neutron-emitting decay channels.[5]

Table 3: Beta Decay Branches to Bound States of Oxygen-17

¹⁷O Final State Energy (keV) Branching Ratio (%)

0 (Ground State) 1.7 ± 0.5

870 2.9 ± 0.5

3060 0.54 ± 0.08

Data from a 1976 study.[6]

Experimental Protocols
The characterization of delayed neutron emission from ¹⁷N involves the production of the

isotope and the subsequent detection and energy measurement of the emitted neutrons and

beta particles.

Production of Nitrogen-17
Nitrogen-17 is an artificially produced radioisotope. A common production method is through

nuclear reactions, for example:
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¹⁸O(γ,p)¹⁷N: Irradiation of an ¹⁸O-enriched water target with high-energy gamma rays from a

linear accelerator.

¹⁵N(t,p)¹⁷N: Bombardment of a ¹⁵N target with a triton beam.[6]

¹⁹F(d,α)¹⁷N: The original discovery of ¹⁷N involved bombarding an ammonium fluoride (NH₄F)

solution with deuterons.[1]
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Neutron Detection and Spectroscopy
The detection and energy measurement of the emitted neutrons are crucial for characterizing

the decay of ¹⁷N.

Helium-3 (³He) Proportional Counters: These detectors are widely used for their high thermal

neutron detection efficiency. They are often embedded in a moderating material (e.g.,

polyethylene) to slow down the fast neutrons emitted from ¹⁷O*.

Time-of-Flight (TOF) Technique: This method is employed for more precise energy

measurements. The time difference between the detection of the beta particle (signaling the

formation of ¹⁷O*) and the subsequent detection of the neutron at a known distance provides

a measure of the neutron's velocity and, therefore, its kinetic energy. Scintillation detectors

are commonly used for both beta and neutron detection in TOF setups.

Beta-Neutron Coincidence Measurement
To definitively associate the emitted neutrons with the beta decay of ¹⁷N and to reduce

background noise, beta-neutron coincidence measurements are performed. This involves

simultaneously detecting the beta particle and the neutron. A time-gated coincidence circuit is

used to record events where both particles are detected within a short time window. This

technique is essential for constructing the decay scheme and accurately determining branching

ratios.
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Applications and Significance
The study of delayed neutron emitters like ¹⁷N is fundamental to:

Nuclear Reactor Safety and Control: Delayed neutrons play a critical role in the temporal

control of nuclear fission chain reactions. Although they constitute a small fraction of the total

neutrons, their delayed emission provides a manageable timescale for reactor control

systems to respond to changes in reactivity.

Nuclear Structure Studies: The decay properties of neutron-rich nuclei such as ¹⁷N provide

valuable data for testing and refining nuclear models. The energy levels and transition

probabilities in the daughter nuclei offer insights into nuclear shell structure far from stability.

Calibration of Detectors: The well-defined energies of the neutrons emitted from ¹⁷N make it

a useful source for the energy calibration of neutron detectors, particularly in the sub-MeV

and MeV energy range.[5]

Conclusion
Nitrogen-17 is a key nuclide for the study of beta-delayed neutron emission. Its relatively

simple decay scheme and well-characterized neutron energy spectrum make it an important

benchmark for both theoretical models and experimental techniques. The data and

methodologies presented in this guide provide a foundation for researchers and scientists

working in nuclear physics and related fields. Further research into the decay properties of ¹⁷N

and other delayed neutron emitters will continue to enhance our understanding of nuclear

structure and has the potential to enable new applications in science and technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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